Cas no 1243249-99-1 (6-Bromopyrazolo1,5-apyrimidine-3-carboxamide)

6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxamide is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core functionalized with a bromine substituent at the 6-position and a carboxamide group at the 3-position. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the carboxamide group enhances solubility and provides a handle for additional derivatization. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in drug discovery and pharmaceutical research, particularly in the development of kinase inhibitors and other targeted therapeutics.
6-Bromopyrazolo1,5-apyrimidine-3-carboxamide structure
1243249-99-1 structure
Product Name:6-Bromopyrazolo1,5-apyrimidine-3-carboxamide
CAS No:1243249-99-1
MF:C7H5BrN4O
MW:241.044799566269
MDL:MFCD17078895
CID:1088339
PubChem ID:51000272
Update Time:2025-10-06

6-Bromopyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopyrazolo[1,5-a]pyrimidine-3-carboxamide
    • 6-bromopyrazolo[1,5-a]pyrimidine-3-carboxamide(SALTDATA: FREE)
    • 1243249-99-1
    • AKOS013155498
    • BS-37263
    • MFCD17078895
    • 6-Bromopyrazolo1,5-apyrimidine-3-carboxamide
    • MDL: MFCD17078895
    • Inchi: 1S/C7H5BrN4O/c8-4-1-10-7-5(6(9)13)2-11-12(7)3-4/h1-3H,(H2,9,13)
    • InChI Key: OQZSRBNENJIRBN-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2=C(C(N)=O)C=NN2C=1

Computed Properties

  • Exact Mass: 239.96467g/mol
  • Monoisotopic Mass: 239.96467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 73.3Ų

6-Bromopyrazolo1,5-apyrimidine-3-carboxamide Pricemore >>

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